Cas no 1562135-97-0 (sodium (7-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-ylidene)methanolate)

• Product Name: sodium (7-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-ylidene)methanolate
• CAS No: 1562135-97-0
• MF: C₁₂H₁₃NaO₃
• MW: 228.219594717026
• CID: 4606218
• Update Time: 2025-06-10

sodium (7-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-ylidene)methanolate Chemical and Physical Properties

Names and Identifiers

• sodium (7-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-ylidene)methanolate

• Inchi： 1S/C12H12O3.Na.H/c1-15-10-5-4-8-2-3-9(7-13)12(14)11(8)6-10;;/h4-7,13H,2-3H2,1H3;;
• InChI Key： KBPWPHXGVDSRNR-UHFFFAOYSA-N
• SMILES： O=C1C(CCC2=CC=C(OC)C=C12)=CO.[NaH]

Additional information on sodium (7-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-ylidene)methanolate

Sodium (7-Methoxy-1-Oxo-1,2,3,4-Tetrahydronaphthalen-2-Ylidene)Methanolate (CAS No. 1562135-97-0): A Comprehensive Overview

Sodium (7-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-ylidene)methanolate (CAS No. 1562135-97-0) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in various therapeutic areas. This compound is a sodium salt of a methanolate derivative, characterized by its complex molecular structure and unique chemical properties.

The molecular formula of sodium (7-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-ylidene)methanolate is C₁₃H₁₃NaO₄, and it has a molecular weight of approximately 260.23 g/mol. The compound features a tetrahydronaphthalene ring system with a methoxy substituent at the 7-position and an oxo group at the 1-position. The methanolate moiety is attached to the 2-position of the ring system, forming a stable and reactive structure.

In recent years, sodium (7-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-ylidene)methanolate has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. These activities are attributed to its ability to modulate various signaling pathways and enzymes involved in disease processes.

One of the key areas of research involving sodium (7-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-ylidene)methanolate is its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, sodium (7-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-ylidene)methanolate has shown promising anti-cancer activity. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that sodium (7-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-ylidene)methanolate could be developed into a novel therapeutic agent for cancer treatment.

The neuroprotective properties of sodium (7-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-yli-dene)methanolate have also been explored in several studies. Research has shown that this compound can protect neurons from oxidative stress and excitotoxicity by scavenging free radicals and modulating glutamate receptors. These effects make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of sodium (7-methoxy-1-o-xo-1,2,3,4-tetrahydronaphthalen--ylidene)methanolate involves several steps and requires precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 7-methoxytetrahydro-naphthalenone with sodium methoxide in an appropriate solvent. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound with high purity.

The physical properties of sodium (7-methoxy--oxo--tetrahydro-naphthalen--ylidene)methanolate include its solubility in polar solvents such as water and ethanol. It is also stable under normal storage conditions but should be protected from moisture and light to prevent degradation. The compound's stability under various pH conditions has been studied extensively to ensure its suitability for pharmaceutical applications.

In conclusion, sodium (7-methoxy--oxo--tetrahydro-naphthalen--ylidene)methanolate (CAS No. 1562135--0) is a promising compound with a wide range of potential applications in medicine and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical applications of this compound.